Cas no 1227581-80-7 (2-Nitro-6-(trifluoromethyl)benzonitrile)

• Product Name: 2-Nitro-6-(trifluoromethyl)benzonitrile
• CAS No: 1227581-80-7
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• MDL: MFCD16606330
• CID: 1029359
• PubChem ID: 71306479
• Update Time: 2025-09-18

2-Nitro-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-6-(trifluoromethyl)benzonitrile
• SY317031
• DB-211769
• CS-0060300
• 1227581-80-7
• PS-10494
• A890992
• YRZJMLWYQLTJHS-UHFFFAOYSA-N
• MFCD16606330
• Benzonitrile, 2-nitro-6-(trifluoromethyl)-
• AKOS022171911
• 2-Cyano-3-nitrobenzotrifluoride, 2-Cyano-3-(trifluoromethyl)nitrobenzene, 6-Nitro-alpha,alpha,alpha-trifluoro-o-tolunitrile
• DTXSID10745374

• MDL： MFCD16606330
• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)6-2-1-3-7(13(14)15)5(6)4-12/h1-3H
• InChI Key： YRZJMLWYQLTJHS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C#N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 216.01466183g/mol
• Monoisotopic Mass: 216.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.6Ų